Cas no 70951-91-6 (3-ethyl-4-nitro-1H-Pyrazole)

3-ethyl-4-nitro-1H-Pyrazole is a synthetic heterocyclic compound known for its robust chemical stability and diverse reactivity. This pyrazole derivative exhibits a distinctive nitro group, enhancing its reactivity in organic synthesis. Its 3-ethyl substitution contributes to increased stability and selectivity in various reactions. This compound is highly regarded for its utility in the synthesis of biologically active molecules and pharmaceutical intermediates.
3-ethyl-4-nitro-1H-Pyrazole structure
3-ethyl-4-nitro-1H-Pyrazole structure
Product Name:3-ethyl-4-nitro-1H-Pyrazole
CAS No:70951-91-6
MF:C5H7N3O2
MW:141.127980470657
MDL:MFCD16619850
CID:1116406
PubChem ID:12565207
Update Time:2025-10-16

3-ethyl-4-nitro-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-4-nitro-1H-Pyrazole
    • 70951-91-6
    • MFCD16619850
    • SCHEMBL18418892
    • IZKKZGVEYKHLBN-UHFFFAOYSA-N
    • SCHEMBL2556010
    • BS-43070
    • CS-0169244
    • EN300-735828
    • 5-ethyl-4-nitro-1H-pyrazole
    • P19152
    • Z1255418044
    • SY249586
    • AKOS027322102
    • STL588784
    • DB-204633
    • MDL： MFCD16619850
    • Inchi： 1S/C5H7N3O2/c1-2-4-5(8(9)10)3-6-7-4/h3H,2H2,1H3,(H,6,7)
    • InChI Key： IZKKZGVEYKHLBN-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=NNC=1CC)=O

Computed Properties

  • Exact Mass: 141.053826475g/mol
  • Monoisotopic Mass: 141.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 74.5Ų

3-ethyl-4-nitro-1H-Pyrazole Pricemore >>

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abcr
AB357183-1 g
3-Ethyl-4-nitro-1H-pyrazole; .
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